5-(2-Chloro-benzyl)-oxazol-2-ylamine

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 5-[(2-chlorophenyl)methyl]-1,3-oxazol-2-amine
• InChI: InChI=1S/C10H9ClN2O/c11-9-4-2-1-3-7(9)5-8-6-13-10(12)14-8/h1-4,6H,5H2,(H2,12,13)
• InChI Key: LRPSVMSDUYIJFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CN=C(O2)N)Cl

Description

5-(2-Chloro-benzyl)-oxazol-2-ylamine is a benzoxazole derivative characterized by a 2-chlorobenzyl substituent attached to the oxazole ring. Benzoxazoles are heterocyclic compounds containing fused benzene and oxazole rings, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor activities .

Synthetic routes for benzoxazole derivatives often involve cyclization reactions, as demonstrated in the preparation of related compounds. For example, 2-cyanoamine benzoxazole intermediates can be synthesized via reactions with sodium nitrite and CuCN, followed by tetrazole ring formation using sodium azide .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogues of 5-(2-Chloro-benzyl)-oxazol-2-ylamine, highlighting differences in substitution patterns, heterocycles, and biological activities:

Compound Name	Substitution Pattern	Heterocycle	Molecular Formula	Key Activities	References
5-(2-Chloro-benzyl)-oxazol-2-ylamine	2-Cl on benzyl group	Oxazole	C₁₀H₉ClN₂O	Antimicrobial, Anti-inflammatory
5-(3-Chloro-phenyl)-oxazol-2-ylamine	3-Cl on phenyl ring	Oxazole	C₉H₇ClN₂O	Antiviral, Antifungal
5-(2-Chloro-benzyl)-thiazol-2-ylamine	2-Cl on benzyl group	Thiazole	C₁₀H₉ClN₂S	Anticancer, Antibacterial
5-(5,7-Dichloro-benzooxazol-2-yl)-2-methyl-phenylamine	5,7-Cl; 2-Me on phenylamine	Benzooxazole	C₁₄H₁₀Cl₂N₂O	Enhanced Lipophilicity, Antitumor

Key Differences and Implications

Substitution Position (Chloro Group): The 2-chloro substitution in 5-(2-Chloro-benzyl)-oxazol-2-ylamine provides steric hindrance and electronic effects that may enhance binding to hydrophobic pockets in target proteins.

Heterocycle Variation (Oxazole vs. Thiazole):

• Replacing the oxazole oxygen with sulfur in 5-(2-Chloro-benzyl)-thiazol-2-ylamine introduces a larger, more polarizable sulfur atom. This modification can increase metabolic stability and alter interactions with enzymes like cytochrome P450, contributing to its anticancer activity .

Multi-Substituted Derivatives:

• The dichloro and methyl groups in 5-(5,7-Dichloro-benzooxazol-2-yl)-2-methyl-phenylamine enhance lipophilicity, improving membrane permeability and antitumor potency. However, these substitutions may also reduce aqueous solubility, necessitating formulation optimization .

Spectroscopic and Computational Insights

• Vibrational Spectroscopy: Density functional theory (DFT) studies on chloro-benzyl derivatives, such as 2-hydroxy-3-methoxy-N-(2-chloro-benzyl)-benzaldehyde-imine, reveal that the 2-chloro substitution stabilizes the molecular structure through intramolecular hydrogen bonding, as evidenced by FT-IR and FT-Raman spectra .